Cas no 104048-93-3 (2(1H)-PYRIMIDINONE, 5-METHYL-4-(TRIFLUOROMETHYL)-)

• Product Name: 2(1H)-PYRIMIDINONE, 5-METHYL-4-(TRIFLUOROMETHYL)-
• CAS No: 104048-93-3
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 3238731
• PubChem ID: 13320943
• Update Time: 2025-04-21

2(1H)-PYRIMIDINONE, 5-METHYL-4-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-PYRIMIDINONE, 5-METHYL-4-(TRIFLUOROMETHYL)-
• 2(1H)-Pyrimidinone, 5-methyl-6-(trifluoromethyl)-
• 5-Methyl-6-(trifluoromethyl)-2(1H)-pyrimidinone
• DTXSID701241115
• SCHEMBL11017429
• 104048-93-3
• 4-(Trifluoromethyl)-5-methyl-1,2-dihydropyrimidine-2-one
• RNHJWZUQSHGHBU-UHFFFAOYSA-N

• Inchi： 1S/C6H5F3N2O/c1-3-2-10-5(12)11-4(3)6(7,8)9/h2H,1H3,(H,10,11,12)
• InChI Key： RNHJWZUQSHGHBU-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C(F)(F)F)=C(C)C=N1

Computed Properties

• Exact Mass: 178.03539727Da
• Monoisotopic Mass: 178.03539727Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.5Ų